Cas no 116339-93-6 (Aconitane-1,6,7,14-tetrol,20-ethyl-8,16-dimethoxy-4-(methoxymethyl)-, 14-acetate, (1a,6a,14a,16b)- (9CI))

• Product Name: Aconitane-1,6,7,14-tetrol,20-ethyl-8,16-dimethoxy-4-(methoxymethyl)-, 14-acetate, (1a,6a,14a,16b)- (9CI)
• CAS No: 116339-93-6
• MF: C₂₆H₄₁NO₈
• MW: 495.605648756027
• CID: 203183
• Update Time: 2024-03-01

Aconitane-1,6,7,14-tetrol,20-ethyl-8,16-dimethoxy-4-(methoxymethyl)-, 14-acetate, (1a,6a,14a,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Aconitane-1,6,7,14-tetrol,20-ethyl-8,16-dimethoxy-4-(methoxymethyl)-, 14-acetate, (1a,6a,14a,16b)- (9CI)
• 2H-12,3,6a-Ethanylylidene-7,9-methanonaphth[2,3-b]azocine,aconitane-1,6,7,14-tetrol deriv.
• Pubescenine

• Inchi： 1S/C26H41NO8/c1-6-27-11-23(12-32-3)8-7-17(29)25-15-9-14-16(33-4)10-24(34-5,18(15)19(14)35-13(2)28)26(31,22(25)27)21(30)20(23)25/h14-22,29-31H,6-12H2,1-5H3/t14-,15-,16+,17+,18-,19+,20-,21-,22+,23+,24-,25+,26-/m1/s1
• InChI Key： HINPWIIQKPVUTQ-RSVFADDUSA-N
• SMILES： O([H])[C@@]12[C@@]([H])([C@]3([H])[C@@]4(C([H])([H])OC([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])([C@]3([C@]3([H])C([H])([H])[C@]5([H])[C@]([H])(C([H])([H])[C@]1([C@@]3([H])[C@@]5([H])OC(C([H])([H])[H])=O)OC([H])([H])[H])OC([H])([H])[H])[C@]2([H])N(C([H])([H])C([H])([H])[H])C4([H])[H])O[H])O[H]

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 495.283
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 903
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2
• XLogP3: 0.00399999999999973

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aconitane-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aconitane-type diterpenoid alkaloids